4-methoxy-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzamide

• IUPAC Name: 4-methoxy-N-[4-(6-methoxypyridazin-3-yl)phenyl]benzamide
• InChI: InChI=1S/C19H17N3O3/c1-24-16-9-5-14(6-10-16)19(23)20-15-7-3-13(4-8-15)17-11-12-18(25-2)22-21-17/h3-12H,1-2H3,(H,20,23)
• InChI Key: WLPHSTIOUDBOBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C3=NN=C(C=C3)OC
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries. They have applications in various fields such as the treatment of cancer, hypercholesterolemia, anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory.

Synthesis Analysis

Benzamide compounds are often synthesized starting from benzoic acid or its derivatives and amine derivatives. The products are usually purified, and their analysis is determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Molecular Structure Analysis

The molecular structure of benzamides can be analyzed using various spectroscopic methods, including IR, 1H NMR, and 13C NMR.

Scientific Research Applications

Antiplatelet Agents

Research has explored the design, synthesis, and biological evaluation of derivatives of 4-methoxy-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzamide as potential antiplatelet agents. These compounds have been found to exhibit varying levels of antiplatelet aggregation activities, with some showing strong activity and low cell toxicity, highlighting their potential as safer and more effective antiplatelet drugs (Liu et al., 2019).

Heparanase Inhibitors

A novel class of N-(4-{[4-(1H-benzoimidazol-2-yl)-arylamino]-methyl}-phenyl)-benzamides, including derivatives of the compound , has been described as inhibitors of the enzyme heparanase. These inhibitors have demonstrated good heparanase inhibitory activity and have shown promise in oral bioavailability in mice (Xu et al., 2006).

5-HT7 Receptor Antagonists

The preparation of piperazine derivatives, including those related to 4-methoxy-N-(4-(6-methoxypyridazin-3-yl)phenyl)benzamide, has been explored for their potential as 5-HT7 receptor antagonists. These compounds have shown significant activity against 5-HT7 receptors, suggesting their utility in the development of drugs targeting these receptors (Yoon et al., 2008).

Liquid Crystalline Properties

A series of derivatives with luminescent properties and potential as mesogens for liquid crystal applications have been synthesized. These compounds exhibit liquid crystalline behavior, with phases varying by alkoxy chain length, and have been studied for their photophysical properties (Ahipa et al., 2014).

Antimicrobial Activity

Some derivatives have been evaluated for their antimicrobial efficacy in vitro, demonstrating significant antibacterial and antifungal activities. These findings underscore the potential of these compounds as leads for developing new antimicrobial agents (Priya et al., 2006).